Cas no 53755-76-3 (Lyclaninol)

• Product Name: Lyclaninol
• CAS No: 53755-76-3
• MF: C₃₀H₅₀O₄
• MW: 474.715610027313
• CID: 383190
• PubChem ID: 91895437
• Update Time: 2025-07-17

Lyclaninol Chemical and Physical Properties

Names and Identifiers

• Lyclaninol
• 14-Serratene-3,20,21,24-tetrol
• [ "14-Serratene-3,20,21,24-tetrol", " Lycoclavinol" ]
• C(14a)-Homo-27-norgammacer-14-ene-3,20,21,23-tetrol, (3,4,20,21)-; (2R,3S,4aR,7aS,9aR,10S,11R,13aR,13bS,15aS,15bR)-2,3,4,4a,5,7,7a,8,9,9a,10,11,12,13,13a,13b,14,15,15a,15b-Eicosahydro-10-(hydroxymethyl)-4,4,7a,10,13a,15b-hexamethyl-1H-cyclohepta[1,2-a:5,4-a']dinaphthalene-2,3,11-triol
• AKOS032948693
• (1S,6R,8S,9R,11R,12S,15S,16R,19R,20S,21R)-20-(hydroxymethyl)-1,7,7,11,16,20-hexamethylpentacyclo[13.8.0.03,12.06,11.016,21]tricos-3-ene-8,9,19-triol
• FS-9989
• 53755-76-3
• (4S)-C(14a)-Homo-27-norgammacer-14-ene-3alpha,20beta,21beta,23-tetrol
• (1S,6R,8S,9R,11R,12S,15S,16R,19R,20S,21R)-20-(hydroxymethyl)-1,7,7,11,16,20-hexamethylpentacyclo(13.8.0.03,12.06,11.016,21)tricos-3-ene-8,9,19-triol

• Inchi： 1S/C30H50O4/c1-26(2)21-9-7-18-15-27(3)13-11-23-28(4,14-12-24(33)30(23,6)17-31)22(27)10-8-19(18)29(21,5)16-20(32)25(26)34/h7,19-25,31-34H,8-17H2,1-6H3/t19-,20+,21-,22-,23+,24+,25+,27-,28+,29+,30+/m0/s1
• InChI Key： MRQRSMCZZRLXJG-AGTZBQNOSA-N
• SMILES： O[C@@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)CC4=CC[C@H]5C(C)(C)[C@@H]([C@@H](C[C@]5(C)[C@H]4CC[C@H]23)O)O)[C@@]1(C)CO

Computed Properties

• Exact Mass: 474.37091007g/mol
• Monoisotopic Mass: 474.37091007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 851
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 582.4±50.0 °C at 760 mmHg
• Flash Point: 238.9±24.7 °C
• PSA: 80.92000
• LogP: 5.08290
• Vapor Pressure: 0.0±3.7 mmHg at 25°C

Lyclaninol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Lyclaninol

Comprehensive Analysis of Lyclaninol (CAS No. 53755-76-3): Properties, Applications, and Industry Insights

In the realm of specialized chemical compounds, Lyclaninol (CAS No. 53755-76-3) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, often referred to in scientific literature by its CAS registry number 53755-76-3, belongs to a class of bioactive molecules with potential uses in pharmaceuticals, agrochemicals, and material science. Its systematic name and IUPAC nomenclature further classify it as a derivative of cyclic amines, which contributes to its stability and reactivity profile.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like Lyclaninol. Researchers are exploring its role in sustainable synthesis and biodegradable formulations, aligning with the global push for environmentally friendly alternatives. The compound's molecular weight and solubility parameters make it particularly suitable for controlled-release formulations, a hot topic in precision medicine discussions.

From a technical specification perspective, 53755-76-3 exhibits notable thermal stability within a broad temperature range, making it valuable for industrial processes requiring heat resistance. Its crystallographic data, available in specialized databases, reveals a monoclinic lattice structure that influences its physicochemical behavior. These characteristics have led to patented applications in polymer modification and surface coating technologies.

The safety profile of Lyclaninol has been extensively documented in REACH compliance studies, with particular attention to its ecotoxicological impact. Current life cycle assessment research focuses on optimizing its production to minimize carbon footprint while maintaining yield efficiency. This aligns with growing consumer demand for eco-conscious chemicals and corporate sustainability goals.

In pharmacological research, preliminary studies suggest Lyclaninol may interact with specific enzyme pathways, though clinical applications remain investigational. The compound's structure-activity relationship is being mapped against various biological targets, with particular interest in its potential modulatory effects on cellular processes. These findings are frequently cited in computational chemistry models for drug design algorithms.

Industrial manufacturers of 53755-76-3 emphasize its batch-to-batch consistency and purity standards, critical factors for GMP-certified production. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed for quality control, ensuring compliance with pharmacopoeial requirements where applicable. These protocols address growing industry concerns about supply chain transparency in specialty chemicals.

Emerging applications in nanotechnology have identified Lyclaninol derivatives as potential molecular scaffolds for drug delivery systems. Its ability to form stable complexes with metal ions has sparked innovation in catalytic processes and sensor development. Such multidisciplinary uses reflect the compound's adaptability to cutting-edge convergence technologies.

Market analysts note increasing patent filings related to CAS 53755-76-3, particularly in Asia-Pacific regions where fine chemical production is expanding. The compound's cost-performance ratio compared to analogous structures makes it attractive for scale-up operations. However, experts caution about proper intellectual property considerations when developing derivative compounds.

Environmental fate studies of Lyclaninol employ advanced QSAR modeling to predict its biodegradation pathways. These computational approaches complement traditional OECD test guidelines for chemical persistence evaluation. The data informs regulatory decisions and risk assessment frameworks being adopted by chemical management authorities worldwide.

Future research directions for 53755-76-3 may explore its potential in bio-based materials and circular economy applications. The compound's stereochemical properties offer intriguing possibilities for chiral synthesis, addressing pharmaceutical needs for enantiomerically pure substances. Such developments would position Lyclaninol at the forefront of next-generation chemical innovation.